Cas no 2021-40-1 (2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid)
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid is a chemically significant aromatic α-keto acid derivative, structurally characterized by a hydroxy-methoxyphenyl substituent. This compound is of interest due to its role as an intermediate in organic synthesis, particularly in the production of fine chemicals, pharmaceuticals, and flavoring agents. Its reactive keto and carboxylic acid functionalities enable versatile transformations, including condensation and reduction reactions. The presence of both hydroxyl and methoxy groups enhances its solubility in polar solvents, facilitating its use in aqueous or mixed-phase systems. Its stability under controlled conditions and well-defined reactivity profile make it a valuable building block for research and industrial applications requiring precise molecular modifications.
2021-40-1 structure
Product Name:2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
CAS No:2021-40-1
MF:C9H8O5
MW:196.156823158264
MDL:MFCD00182971
CID:282416
PubChem ID:164915
Update Time:2025-05-28
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-hydroxy-3-methoxy-a-oxo-
- 2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
- vanilloylformic acid
- Vanilglycolic acid
- DTXSID60174059
- SCHEMBL760262
- 2-(4-hydroxy-3-methoxyphenyl)-2-oxoaceticacid
- 4-Hydroxy-3-methoxy-alpha-oxobenzeneacetic acid
- 2021-40-1
- (4-hydroxy-3-methoxyphenyl)(oxo)acetic acid
- DTXCID6096550
-
- MDL: MFCD00182971
- Inchi: 1S/C9H8O5/c1-14-7-4-5(2-3-6(7)10)8(11)9(12)13/h2-4,10H,1H3,(H,12,13)
- InChI Key: HQAYTVADCVBACX-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(C(C(=O)O)=O)=C1)O
Computed Properties
- Exact Mass: 196.03714
- Monoisotopic Mass: 196.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Density: 1.421
- Boiling Point: 395.4°Cat760mmHg
- Flash Point: 163.5°C
- Refractive Index: 1.587
- PSA: 83.83
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1641881-1g |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 98% | 1g |
¥13367 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1641881-5g |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 98% | 5g |
¥36044 | 2023-02-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD702353-100mg |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 100mg |
¥957.0 | 2023-02-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD702353-250mg |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 250mg |
¥2105.0 | 2023-02-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD702353-1g |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 1g |
¥6314.0 | 2023-02-27 | |
| Ambeed | A700358-100mg |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 100mg |
$201.0 | 2023-05-24 | |
| Ambeed | A700358-250mg |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 250mg |
$341.0 | 2023-05-24 | |
| Ambeed | A700358-1g |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 1g |
$920.0 | 2023-05-24 | |
| Enamine | EN300-313651-1.0g |
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 1.0g |
$541.0 | 2023-02-26 | ||
| Enamine | EN300-313651-2.5g |
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 2.5g |
$1122.0 | 2023-09-05 |
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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